3-(2-chlorophenyl)-5-methyl-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C22H18ClN5O3S2/c1-12-6-5-7-14(10-12)24-17(29)11-32-22-27-26-21(33-22)25-20(30)18-13(2)31-28-19(18)15-8-3-4-9-16(15)23/h3-10H,11H2,1-2H3,(H,24,29)(H,25,26,30)
• InChI Key: MNAWSQSNEZLPTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=C(ON=C3C4=CC=CC=C4Cl)C
• Molecular Formula: C22H18ClN5O3S2
• Molecular Weight: 500.0 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several different functional groups and heterocyclic rings, including an isoxazole ring, a thiadiazole ring, and a chlorophenyl group. These types of compounds are often used in medicinal chemistry due to their ability to bind to various enzymes and receptors in the body.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups it contains. For example, the isoxazole ring is a type of azole, which are known for their reactivity and use in medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization for Antimicrobial Applications

The compound 3-(2-chlorophenyl)-5-methyl-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-4-carboxamide and its derivatives have been explored for their potential in antimicrobial applications. A study by Desai et al. (2007) synthesized a series of compounds showing significant antibacterial and antifungal activities against common pathogens such as Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai, N., Shihora, P. N., & Moradia, D., 2007). Further, Başoğlu et al. (2013) investigated hybrid molecules containing cephalosporanic and penicillanic acid moieties with embedded 1,3,4-thiadiazole for antimicrobial, antilipase, and antiurease activities, identifying some compounds with promising activities (Başoğlu, S., Ulker, S., Alpay‐Karaoglu, S., & Demirbas, N., 2013).

Antimicrobial and Nematocidal Activity from Thiadiazole Derivatives

Sah et al. (2014) synthesized formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, demonstrating moderate antimicrobial activity, highlighting the therapeutic potential of thiadiazole derivatives (Sah, P., Bidawat, P., Seth, M., & Gharu, C. P., 2014). Additionally, Liu et al. (2022) designed novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety, which exhibited good nematocidal activity against Bursaphelenchus xylophilus, suggesting these compounds as potential lead compounds for nematicide development (Liu, D., Wang, Z., Zhou, J., & Gan, X., 2022).

Future Directions

The future research directions for this compound would likely depend on its observed biological activity. Given the wide range of activities observed for similar compounds, it could be a promising area of study.